Phe-Arg beta-naphthylamide dihydrochloride

Specification

• CAS No.: 100929-99-5
• Molecular Formula: C25H32Cl2N6O2
• Molecular Weight: 519.5 g/mol
• IUPAC Name: (2S)-2-[[(2S)-2-amino-3-phenylpropanoyl]amino]-5-(diaminomethylideneamino)-N-naphthalen-2-ylpentanamide;dihydrochloride
• Standard InChI: InChI=1S/C25H30N6O2.2ClH/c26-21(15-17-7-2-1-3-8-17)23(32)31-22(11-6-14-29-25(27)28)24(33)30-20-13-12-18-9-4-5-10-19(18)16-20;;/h1-5,7-10,12-13,16,21-22H,6,11,14-15,26H2,(H,30,33)(H,31,32)(H4,27,28,29);2*1H/t21-,22-;;/m0../s1
• Standard InChI Key: MRUMOHLDHMZGMS-IXOXMDGESA-N
• Isomeric SMILES: C1=CC=C(C=C1)C[C@@H](C(=O)N[C@@H](CCCN=C(N)N)C(=O)NC2=CC3=CC=CC=C3C=C2)N.Cl.Cl
• SMILES: C1=CC=C(C=C1)CC(C(=O)NC(CCCN=C(N)N)C(=O)NC2=CC3=CC=CC=C3C=C2)N.Cl.Cl
• Canonical SMILES: C1=CC=C(C=C1)CC(C(=O)NC(CCCN=C(N)N)C(=O)NC2=CC3=CC=CC=C3C=C2)N.Cl.Cl

Introduction

Phe-Arg beta-naphthylamide dihydrochloride, commonly referred to as PAβN or MC-207,110, is a peptidomimetic compound primarily recognized for its role as an efflux pump inhibitor (EPI). This compound has garnered attention in microbiological research due to its ability to enhance the susceptibility of bacteria to various antimicrobial agents by inhibiting the function of multidrug resistance efflux pumps.

Mechanism of Action

Phe-Arg beta-naphthylamide dihydrochloride operates by targeting the major multidrug resistance efflux transporters present in Gram-negative bacteria. Specifically, it inhibits the CmeABC efflux pump in Campylobacter, which is responsible for antibiotic resistance. By inhibiting this pump, PAβN significantly reduces the minimum inhibitory concentration (MIC) of various antibiotics, thereby enhancing their efficacy against resistant strains.

Efficacy Against Antibiotic Resistance

Research has demonstrated that PAβN can reduce the MIC of fluoroquinolones and other antibiotics by up to 2048-fold in certain bacterial strains. For instance, a study indicated that the presence of PAβN resulted in a drastic reduction in the MIC of erythromycin against C. jejuni by 64 to 128-fold while only slightly affecting fluoroquinolone MICs.

Target Interaction Studies

Studies have shown that PAβN interacts with the lipopolysaccharide (LPS) layer of bacterial membranes, contributing to its drug-sensitizing effects. This interaction suggests that PAβN not only inhibits efflux pumps but also permeabilizes bacterial membranes, further enhancing the effectiveness of co-administered antibiotics.

Applications in Research and Industry

Phe-Arg beta-naphthylamide dihydrochloride is utilized in various applications:

• Antimicrobial Susceptibility Testing: It serves as a critical tool in evaluating the contribution of efflux pumps to antimicrobial resistance.

• Organic Synthesis: The compound is employed as a reagent in synthetic organic chemistry.

• Substrate for Enzymatic Reactions: PAβN is used as a substrate for dipeptidyl aminopeptidase I (cathepsin C), aiding in biochemical research.